Cas no 766-09-6 (1-Ethylpiperidine)

1-Ethylpiperidine structure
Product Name:1-Ethylpiperidine
CAS No:766-09-6
Molecular Formula:C7H15N
Molecular Weight:113.2
MDL:MFCD00006507
CID:39801
PubChem ID:24845773
1-Ethylpiperidine Properties
Names and Identifiers
-
- 1-Ethylpiperidine
- N-Ethylpiperidine
- 1-ethvlpiperidine
- 1-Ethylpiperidene
- 1-Ethylpiperidin
- 1-ethyl-piperidin
- Ethylpiperidylamnie
- N-Aethylpiperidin
- 1-ethyl-1-azacyclohexane
- 1-ethylpiperazin
- 1-ethyl-piperazine
- 1-ethyl-piperidine
- 4-ethylpiperazine
- ethyl piperidine
- ethylpiperazine
- N-ethyl-piperazine
- n-ethyl-piperidine
- N-methylpiperazine
- Piperazine,1-ethyl
- NSC 2090
- N-Ethylpiperidin
- 1-Ethylpiperidine, 99% 500ML
- 1-Ethylpiperidine (N-Ethylpiperidin)
- 1-ETHYLPIPERIDINE FOR SYNTHESIS
- N-Ethyl piperidine
- FT-0607763
- CHEMBL25053
- CHEBI:39017
- NSC2090
- Q22829159
- 966-09-6
- LS-13358
- AI3-22780
- 1-Ethylpiperidine [UN2386] [Flammable liquid]
- 138222-44-3
- SCHEMBL2703210
- A807350
- 1-Ethylpiperidine, 99%
- 7IE43L0926
- ethylpiperidine
- 1-ethyl piperidine
- NSC-2090
- DTXSID1061102
- E0166
- FT-0657791
- SCHEMBL944
- AKOS015838625
- Piperidine, 1-ethyl-
- WLN: T6NTJ A2
- UN 2386
- EINECS 212-161-6
- MFCD00006507
- 766-09-6
- InChI=1/C7H15N/c1-2-8-6-4-3-5-7-8/h2-7H2,1H
- NS00005670
- AMY23165
- EC 212-161-6
- UNII-7IE43L0926
- UN2386
- A9707
- N-Aethylpiperidin [German]
- EPHP cpd
- DTXCID5047900
- DB-056095
-
- MDL: MFCD00006507
- InChIKey: HTLZVHNRZJPSMI-UHFFFAOYSA-N
- Inchi: 1S/C7H15N/c1-2-8-6-4-3-5-7-8/h2-7H2,1H3
- SMILES: CCN1CCCCC1
- BRN: 102643
Computed Properties
- Exact Mass: 113.12000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 113.120449
- Heavy Atom Count: 8
- Complexity: 55.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 3.2
Experimental Properties
- LogP: 1.43010
- PSA: 3.24000
- Refractive Index: n20/D 1.444(lit.)
- Water Partition Coefficient: 50 g/L
- Boiling Point: 131°C
- Melting Point: -20 ºC
- Flash Point: Fahrenheit: 62.6 ° f
Celsius: 17 ° c - FEMA: 2700
- Solubility: 1-ethylpiperidine salt of benzylpenicillin is considerably less soluble in amyl acetate and acetone.
- Color/Form: Colorless liquid [1]
- PH: 12.2 (50g/l, H2O, 20℃)
- Solubility: Soluble in water \ gasoline, miscible in ethanol \ ether \ chloroform \ carbon disulfide [11]
- pka: 10.45(at 23℃)
- Density: 0.824 g/mL at 25 °C(lit.)
1-Ethylpiperidine Security Information
-
Symbol:
- RTECS:TN0250000
- WGK Germany:1
- Safety Term:3
- Safety Instruction: S26-S36/37/39
- Packing Group:II
- Packing Group:II
- Risk Phrases:R11; R20/22; R36/37/38
- Hazard Level:3
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2386 3/PG 2
- Hazard Statement: H225,H302,H315,H319,H332,H335
- Warning Statement: P210,P261,P305+P351+P338
- Prompt:dangerous
- Storage Condition:Flammable area
- PackingGroup:II
- Risk Phrases: 11-20/22-36/37/38
- Signal Word:Danger
- TSCA:Yes
- Explosive Limit:1.9-12.1%(V)
- HazardClass:3
- FLUKA BRAND F CODES:10-23
1-Ethylpiperidine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Ethylpiperidine Related Literature
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Surajit Maity,G. Naresh Patwari,S. Karthikeyan,Kwang S. Kim Phys. Chem. Chem. Phys. 2010 12 6150
-
Adam O. Moughton,Kurt Stubenrauch,Rachel K. O'Reilly Soft Matter 2009 5 2361
-
Yage Zhou,Dan Wu,Willinton Yesid Hernández,Changru Ma,Huangyang Su,Vitaly Ordomsky RSC Adv. 2019 9 9845
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4. Hypophosphite mediated carbon–carbon bond formation: total synthesis of epialboatrin and structural revision of alboatrinStephen R. Graham,John A. Murphy,Alan R. Kennedy J. Chem. Soc. Perkin Trans. 1 1999 3071
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5. A radical based addition–elimination route for the preparation of indolesJohn A. Murphy,Karen A. Scott,Rhona S. Sinclair,Concepcion Gonzalez Martin,Alan R. Kennedy,Norman Lewis J. Chem. Soc. Perkin Trans. 1 2000 2395
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Jas S. Ward,Antonio Frontera,Kari Rissanen Dalton Trans. 2021 50 8297
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Jas S. Ward,Antonio Frontera,Kari Rissanen Dalton Trans. 2021 50 8297
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Jas S. Ward,Antonio Frontera,Kari Rissanen Dalton Trans. 2021 50 8297
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9. A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfurAndrás Gy. Németh,Renáta Szabó,Krisztina Németh,Gy?rgy M. Keser?,Péter ábrányi-Balogh Org. Biomol. Chem. 2022 20 4361
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10. Kinetic hydrogen isotope effects in the reaction between 2,4,6-trinitrotoluene and 1-ethylpiperidine in acetonitrile. The effect of pressureNaoki Sugimoto,Muneo Sasaki J. Chem. Soc. Faraday Trans. 1 1985 81 2959
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